Cas no 2306270-13-1 (2-tert-butoxycarbonyl-7,7-difluoro-2-azaspiro[3.4]octane-5-carboxylic acid)

• Product Name: 2-tert-butoxycarbonyl-7,7-difluoro-2-azaspiro[3.4]octane-5-carboxylic acid
• CAS No: 2306270-13-1
• MF: C₁₃H₁₉F₂NO₄
• MW: 291.291071176529
• CID: 5107616
• PubChem ID: 155893878
• Update Time: 2026-03-03

2-tert-butoxycarbonyl-7,7-difluoro-2-azaspiro[3.4]octane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butoxycarbonyl)-7,7-difluoro-2-azaspiro[3.4]octane-5-carboxylic acid
• 2306270-13-1
• 2-tert-butoxycarbonyl-7,7-difluoro-2-azaspiro[3.4]octane-5-carboxylic acid

• Inchi： 1S/C13H19F2NO4/c1-11(2,3)20-10(19)16-6-12(7-16)5-13(14,15)4-8(12)9(17)18/h8H,4-7H2,1-3H3,(H,17,18)
• InChI Key： HPJIXVPLEHLZLT-UHFFFAOYSA-N
• SMILES： FC1(CC(C(=O)O)C2(CN(C(=O)OC(C)(C)C)C2)C1)F

Computed Properties

• Exact Mass: 291.12821441g/mol
• Monoisotopic Mass: 291.12821441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 395.0±42.0 °C(Predicted)
• pka: 3.60±0.40(Predicted)